2,5-dichloro-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H17Cl2N5O2/c1-9-10(2)22-19(24-17(9)27)26-16(8-15(25-26)11-3-4-11)23-18(28)13-7-12(20)5-6-14(13)21/h5-8,11H,3-4H2,1-2H3,(H,23,28)(H,22,24,27)
• InChI Key: MRMXVKMKUUNDQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=C(C=CC(=C4)Cl)Cl)C
• Molecular Formula: C19H17Cl2N5O2
• Molecular Weight: 418.3 g/mol

Description

2,5-dichloro-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C19H17Cl2N5O2 and its molecular weight is 418.28. The purity is usually 95%.
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Scientific Research Applications

Interactions and Structural Analysis

Research has been conducted on the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of new antipyrine derivatives, focusing on their intermolecular interactions. These studies provide insights into the molecular structures and potential interactions of related compounds, offering a foundation for understanding how modifications to the chemical structure can affect molecular behavior and stability (Saeed et al., 2020).

Synthesis and Evaluation of Heterocyclics

Compounds similar to the queried chemical have been synthesized and evaluated for their potential in various biological activities. For instance, the synthesis of pyrimidine-linked pyrazole heterocyclics by microwave irradiative cyclocondensation and their evaluation for insecticidal and antibacterial potential highlight the diverse applications of such compounds in pharmaceutical and agricultural sectors (Deohate & Palaspagar, 2020).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, demonstrating the therapeutic potential of heterocyclic compounds. Such studies underscore the importance of structural variation in designing compounds with desired biological activities (Rahmouni et al., 2016).

Antimicrobial Activities

Several studies have focused on the synthesis and evaluation of new thiazole and pyrazole derivatives, based on various moieties, for their antimicrobial activities. These compounds exhibit promising activities against a range of microbial strains, highlighting their potential as novel antimicrobial agents (Gouda et al., 2010).